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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460

Essential Safety and Handling Guide for 1-Chloro-3-
phenylpropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Chloro-3-phenylpropane in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical Safety and Hazard Information

1-Chloro-3-phenylpropane is a colorless liquid that presents several potential health hazards.
It is known to cause skin irritation and may also lead to irritation of the eyes, respiratory system,
and digestive tract.[1] It is classified as a combustible liquid.[2] The toxicological properties of
this chemical have not been fully investigated, warranting a cautious approach to handling.[1]

Key Physical and Chemical Properties
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Property Value

CAS Number 104-52-9

Molecular Formula CoH11ClI

Molecular Weight 154.64 g/mol

Appearance Colorless liquid[1]

Boiling Point 219 °C (lit)[2][3]

Density 1.08 g/mL at 25 °C (lit.)[2][3]
Flash Point 87 °C (188.6 °F) - closed cup[2]

Incompatibilities

Strong oxidizing agents, strong bases[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Chloro-3-

phenylpropane to minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://pim-resources.coleparmer.com/sds/17571.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c68105
https://www.chembk.com/en/chem/1-CHLORO-3-PHENYLPROPANE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c68105
https://www.chembk.com/en/chem/1-CHLORO-3-PHENYLPROPANE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/c68105
https://www.chemicalbook.com/ProductMSDSDetailCB6402204_EN.htm
https://www.benchchem.com/product/b093460?utm_src=pdf-body
https://www.benchchem.com/product/b093460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's ) )

_ _ Protects against potential
Eye and Face Protection eye and face protection o
) ) splashes and eye irritation.[1]
regulations in 29 CFR
1910.133 or European

Standard EN166.[1][4]

Wear appropriate protective _
) ) ) Prevents direct contact and
Skin Protection gloves and clothing to prevent o
) skin irritation.[1]
skin exposure.[1][4]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
) ) Z88.2 requirements or Protects against inhalation and

Respiratory Protection ) S
European Standard EN 149 respiratory tract irritation.[1]
must be followed whenever
workplace conditions warrant

respirator use.[1][4]

Operational Plan for Handling 1-Chloro-3-
phenylpropane
A systematic approach to handling this chemical from receipt to disposal is crucial for

laboratory safety.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep
away from incompatible substances such as strong oxidizing agents and strong bases.[4]

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.
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Handling and Use

o Ventilation: Always handle 1-Chloro-3-phenylpropane in a well-ventilated area, such as a
chemical fume hood, to keep airborne concentrations low.[1]

o Personal Hygiene: Wash hands thoroughly after handling.[1]

o Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.
[1] Do not breathe vapor, mist, or gas.[1]

» Safe Practices: Keep the container tightly closed when not in use.[1]

Spill Response

e Immediate Action: In case of a spill, immediately evacuate the area and ensure adequate
ventilation.[1]

» Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

o Cleanup: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[1]

e Decontamination: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][4]

Remove contaminated clothing and shoes.
Skin Contact Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.[1][4]

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If not

Inhalation
breathing, give artificial respiration. Seek
medical attention.[1][4]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][4]

Disposal Plan

Proper disposal of 1-Chloro-3-phenylpropane and its contaminated materials is essential to
prevent environmental contamination and comply with regulations.

» Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR Parts
261.3 and consult state and local regulations.[1]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[5] Do not discharge into sewer
systems.[5]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[5] Alternatively, the packaging can be punctured to
render it unusable and then disposed of in a sanitary landfill.[5]
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Experimental Workflow and Safety Procedures

The following diagrams illustrate the standard workflow for handling 1-Chloro-3-
phenylpropane and the appropriate response to an accidental spill.
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Safe Handling Workflow for 1-Chloro-3-phenylpropane

/

Preparation

~

[Review Safety Data Sheet (SDS)]

'

¢

on Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

(PPED

.

Handling
y

[Work in a Ventilated Fume Hool

J

:

[Dispense Chemical from a Tightly Sealed Containe)

'

Perform Experimental Procedure

(" Post-Ex

[Securely Close ContaineD
Clean Work Area

Properly Dispose of Waste

:

Remove and Clean PPE

:

Wash Hands Thoroughly

-

beriment )

J

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-3-phenylpropane.

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/product/b093460?utm_src=pdf-body-img
https://www.benchchem.com/product/b093460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Spill Response Procedure
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Caption: Step-by-step procedure for responding to a 1-Chloro-3-phenylpropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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